Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide

• Molecular Formula: C15H13Cl2N3O2
• Molecular Weight: 338.2 g/mol
• IUPAC Name: N-[2-[(2,5-dichlorobenzoyl)amino]ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H13Cl2N3O2/c16-10-4-5-12(17)11(9-10)14(21)19-7-8-20-15(22)13-3-1-2-6-18-13/h1-6,9H,7-8H2,(H,19,21)(H,20,22)
• InChI Key: BLELSXQFIXFFKK-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C(=O)NCCNC(=O)C2=C(C=CC(=C2)Cl)Cl
• solubility: 50.7 [ug/mL]

Description

Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is present in the outer mitochondrial membrane of most mammalian cells. TSPO plays a crucial role in the regulation of cellular metabolism, apoptosis, and inflammation. DPA-714 has been widely used in scientific research to study the role of TSPO in various physiological and pathological conditions.

Mechanism of Action

Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide binds selectively to TSPO and modulates its activity. TSPO plays a crucial role in the regulation of cellular metabolism, apoptosis, and inflammation. Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide has been shown to reduce inflammation and oxidative stress in various animal models of disease.
Biochemical and physiological effects:
Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various animal models of disease. It has also been shown to improve mitochondrial function and reduce apoptosis in cells under stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide in scientific research is its selectivity for TSPO. This allows researchers to specifically target TSPO and study its role in various physiological and pathological conditions. However, one of the limitations of using Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide is its relatively low affinity for TSPO, which can make it difficult to detect TSPO expression in some tissues.

Future Directions

There are many potential future directions for research using Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide. One area of research is the use of Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide in the diagnosis and treatment of cancer. TSPO is overexpressed in many types of cancer, and Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide has the potential to be used as a diagnostic tool for detecting TSPO expression in tumors. Another area of research is the use of Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide in the treatment of neuroinflammation, neurodegeneration, and psychiatric disorders. TSPO has been implicated in the pathogenesis of these conditions, and Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide has the potential to be used as a therapeutic agent to modulate TSPO activity and reduce inflammation and oxidative stress.

Synthesis Methods

Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide can be synthesized using a multi-step process involving the reaction of pyridine-2-carboxylic acid with 2-aminoethyl-5-chlorobenzoate, followed by the reaction with 2,5-dichlorobenzoyl chloride and then with ammonia. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide has been used extensively in scientific research to study the role of TSPO in various physiological and pathological conditions. TSPO is overexpressed in many types of cancer, and Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide has been used to image TSPO expression in tumors using positron emission tomography (PET) imaging. Pyridine-2-carboxylic acid [2-(2,5-dichloro-benzoylamino)-ethyl]-amide has also been used to study the role of TSPO in neuroinflammation, neurodegeneration, and psychiatric disorders.